N-(3-acetamidophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O5S/c1-11(21)18-12-5-4-6-13(9-12)19-16(22)10-20-17(23)14-7-2-3-8-15(14)26(20,24)25/h2-9H,10H2,1H3,(H,18,21)(H,19,22)
• InChI Key: CMNWSYIKJDDXSX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H15N3O5S
• Molecular Weight: 373.4 g/mol

Description

N-(3-acetamidophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as ATB-346, is a novel compound that has shown promising results in preclinical studies as an anti-inflammatory agent. This compound was developed as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause gastrointestinal and cardiovascular side effects.

Scientific Research Applications

Anticancer Activities

• Derivatives of N-(3-acetamidophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide have been evaluated for their antitumor activities. Specifically, compounds bearing different heterocyclic rings were synthesized and tested against human tumor cell lines, with some showing considerable anticancer activity (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
• Another study focused on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. Modifications to the benzothiazole ring sought to improve metabolic stability, crucial for anticancer efficacy (Markian M Stec et al., 2011).

Antimicrobial and Anti-inflammatory Activities

• New derivatives have been synthesized with significant anti-inflammatory activity, highlighting the compound's versatility and potential in developing anti-inflammatory agents (K. Sunder, Jayapal Maleraju, 2013).
• A series of N-substituted benzimidazoles demonstrated promising antibacterial activity against Methicillin Resistant Staphylococcus aureus (MRSA), indicating potential applications in treating bacterial infections (S. Chaudhari et al., 2020).

Anticonvulsant and Analgesic Activities

• Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for anticonvulsant activities, with some compounds showing significant efficacy (R. Nath et al., 2021).
• Acetamide derivatives have been explored for their analgesic properties, with some showing potential in treating pain without adversely affecting motor coordination (Z. Kaplancıklı et al., 2012).